2-ethynyl-N6-methoxyadenosine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Ethynyl-N6-methoxyadenosine is a synthetic adenosine analog characterized by two key structural modifications: an ethynyl group (-C≡CH) at the 2-position of the adenine base and a methoxy group (-OCH3) at the N6 position. These substitutions confer distinct pharmacological properties, particularly enhancing its binding affinity to adenosine receptors. Evidence indicates that this compound exhibits a high potency for the adenosine A1 receptor (ADORA1), with a Ki value of 25 nM . Its structural uniqueness lies in the combination of an electron-withdrawing ethynyl group and a methoxy substituent, which collectively optimize receptor interactions while maintaining metabolic stability compared to unmodified adenosine.
Properties
Molecular Formula |
C13H15N5O5 |
|---|---|
Molecular Weight |
321.29 g/mol |
IUPAC Name |
(2R,3R,4S,5R)-2-[2-ethynyl-6-(methoxyamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
InChI |
InChI=1S/C13H15N5O5/c1-3-7-15-11(17-22-2)8-12(16-7)18(5-14-8)13-10(21)9(20)6(4-19)23-13/h1,5-6,9-10,13,19-21H,4H2,2H3,(H,15,16,17)/t6-,9-,10-,13-/m1/s1 |
InChI Key |
DPDYWTZJFUXIEE-ZRFIDHNTSA-N |
Isomeric SMILES |
CONC1=C2C(=NC(=N1)C#C)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O |
Canonical SMILES |
CONC1=C2C(=NC(=N1)C#C)N(C=N2)C3C(C(C(O3)CO)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
N6-Methoxy-2-Phenylethynyladenosine
- Structure : N6-methoxy and 2-phenylethynyl groups.
- Receptor Affinity : Ki = 1,210 nM at ADORA1 .
- Key Difference: The replacement of the phenyl ring in the ethynyl group (in this compound) with a simple ethynyl moiety (in 2-ethynyl-N6-methoxyadenosine) results in a 48-fold increase in potency, highlighting the critical role of steric and electronic effects at the 2-position.
N6-Benzyladenosine Derivatives
- Examples: N6-(4-fluorobenzyl)adenosine (4FL), N6-(4-methoxybenzyl)adenosine (4OMeL) .
- Key Difference : Benzyl groups introduce bulkier substituents, which may reduce receptor accessibility compared to the compact ethynyl-methoxy combination.
2-Substituted Adenosine Analogs
2-Methoxy-Adenine
2’-O-Methoxyethyl-N6-Benzoyl-Adenosine
- Structure : 2’-O-methoxyethyl ribose and N6-benzoyl group .
- Application : Stabilizes RNA in antisense oligonucleotides.
- Key Difference : Modifications focus on RNA stability rather than receptor targeting.
Dual-Modified Adenosine Analogs
N6,N6-Dimethyl-2’-Deoxyadenosine
1,N6-Ethenoadenosine (εAdo)
- Structure: Etheno bridge between N1 and N6, conferring fluorescence .
- Application : Fluorescent probe for tRNA structural studies.
- Key Difference: Fluorescence utility contrasts with the receptor-targeting focus of 2-ethynyl-N6-methoxyadenosine.
Mechanistic Insights and Research Implications
The superior ADORA1 affinity of 2-ethynyl-N6-methoxyadenosine is attributed to:
Electron-Withdrawing Ethynyl Group : Enhances hydrogen bonding with receptor residues .
Methoxy at N6 : Balances hydrophobicity without steric hindrance .
Ribose Integrity : Unlike deoxyribose analogs, the intact ribose moiety preserves receptor recognition .
Contrastingly, analogs like 1,N6-ethenoadenosine prioritize fluorescence over receptor binding, demonstrating how structural modifications dictate functional specialization .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
